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Compound of Interest

Compound Name: N-Nitrosodiethylamine-d10

Cat. No.: B1436862

This guide provides immediate and essential safety protocols, operational procedures, and
disposal plans for researchers, scientists, and drug development professionals working with N-
Nitrosodiethylamine-d10. Adherence to these guidelines is critical due to the potent
carcinogenic nature of this compound.

Chemical and Hazard Identification

N-Nitrosodiethylamine-d10 is the deuterated form of N-Nitrosodiethylamine (DEN), a potent
carcinogen belonging to the nitrosamine group.[1] It is classified by the International Agency for
Research on Cancer (IARC) as a Group 2A carcinogen, meaning it is probably carcinogenic to
humans.[2] The primary routes of exposure are inhalation, ingestion, and skin contact.[2] Acute
exposure can cause irritation to the skin and eyes, while chronic exposure may lead to cancer
of the liver, lungs, and gastrointestinal tract.[3]

Property Value

Chemical Formula C4D10N20

CAS Number 1219794-54-3
Appearance Yellow Liquid[2]
Boiling Point 177 °C (351 °F)[2]
Solubility Soluble in water[2]
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Personal Protective Equipment (PPE)

A multi-layered approach to personal protection is mandatory when handling N-
Nitrosodiethylamine-d10. The following table summarizes the required PPE.

For Concentrated Solutions

Protection Type Minimum Requirement _
or Spills
) Double-layered nitrile or latex Butyl rubber or SilverShield™
Hand Protection
gloves. gloves.[4]
) Safety glasses with side Chemical splash goggles or a
Eye Protection ) )
shields. face shield.[5]

A disposable, one-piece
) A back-closure lab coat or ] o N
Body Protection protective suit with close-fitting
gown. .
ankles and wrists.[6]

A NIOSH-approved N95
respirator or higher, with
organic vapor cartridges, is
o N necessary for procedures
Work within a certified . . . _
_ _ , outside of primary engineering
Respiratory Protection chemical fume hood or glove )
b controls.[4][6] For spills, a
OX.

supplied-air respirator (SAR) or
self-contained breathing

apparatus (SCBA) is required.
[4]

Handling and Storage Protocols

All work with N-Nitrosodiethylamine-d10 must be conducted in a designated area to minimize
the risk of exposure and cross-contamination.

Engineering Controls:

 All procedures, including weighing, preparing solutions, and animal dosing, must be
performed in a certified chemical fume hood or a glove box.[6]
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e The ventilation system must be 100% exhausted and not recirculate air.[4]

Storage:

» Store in a cool, well-ventilated area, away from light and incompatible materials such as

strong oxidizing agents.[5]
o Containers must be tightly sealed and stored within a secondary, unbreakable container.[6]
Operational Workflow Diagram

The following diagram outlines the standard operational workflow for handling N-
Nitrosodiethylamine-d10, from preparation to disposal.
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Caption: Workflow for Handling N-Nitrosodiethylamine-d10.
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Spill and Emergency Procedures

Immediate and decisive action is required in the event of a spill or accidental exposure.

Spill Response:

Evacuate: Immediately alert others and evacuate the area.
Isolate: Secure the area and prevent entry.
Ventilate: Ensure the area is well-ventilated, preferably under a fume hood.

Protect: Don the appropriate PPE, including respiratory protection (SAR or SCBA for large
spills).[4]

Contain: Use an absorbent material such as vermiculite or sand to contain the spill. Avoid
using cellulose-based absorbents.[6]

Clean: Carefully collect the absorbed material and place it in a sealed, labeled hazardous
waste container.

Decontaminate: Clean the spill area with an appropriate decontaminating solution.

Exposure Response:

Skin Contact: Immediately remove contaminated clothing and wash the affected area with
soap and water for at least 15 minutes.[6]

Eye Contact: Flush eyes with copious amounts of water for at least 15 minutes, holding the
eyelids open.[6]

Inhalation: Move to fresh air immediately.[6]

Ingestion: Do NOT induce vomiting. Rinse mouth with water.[4]

In all cases of exposure, seek immediate medical attention and provide the Safety Data Sheet

(SDS) to the medical personnel.[2]
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Disposal Plan

All waste generated from handling N-Nitrosodiethylamine-d10 is considered hazardous and
must be disposed of accordingly.

Waste Type Disposal Procedure

) Must be disposed of as hazardous waste. The
Unused Chemical )
EPA hazardous waste number is U174.[5]

Contaminated Labware (Gloves, wipes, pipette Collect in a dedicated, sealed, and clearly

tips) labeled hazardous waste container.[6]

) Place in a puncture-resistant sharps container
Contaminated Sharps )
that is clearly labeled as hazardous waste.

o Collect in a sealed, properly labeled, and leak-
Liquid Waste ) )
proof container. Do not pour down the drain.[3]

All waste containers must be clearly labeled with "HAZARDOUS WASTE" and the chemical
name.[6] Follow all local, state, and federal regulations for hazardous waste disposal.[5]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Essential Safety and Operational Guide for Handling N-
Nitrosodiethylamine-d10]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1436862#personal-protective-equipment-for-
handling-n-nitrosodiethylamine-d10]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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